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Compound of Interest

Compound Name: 4-Penten-2-OL

Cat. No.: B1585244 Get Quote

A Technical Guide to the Physical Properties of 4-
Penten-2-ol
This technical guide provides an in-depth overview of the key physical properties of 4-Penten-
2-ol, with a specific focus on its boiling point and density. The information is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis. This document summarizes empirical data and outlines the standard experimental

protocols for the determination of these properties.

Physical Properties Data
The physical characteristics of 4-Penten-2-ol are well-documented in chemical literature. The

following table summarizes the reported values for its boiling point and density, providing a

quick reference for laboratory applications.
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Physical Property Value Conditions

Boiling Point 115-116 °C
At standard atmospheric

pressure (lit.)[1][2][3][4][5]

116 °C
At standard atmospheric

pressure[6]

115.00-117.00 °C
At standard atmospheric

pressure[7]

Density 0.837 g/mL at 25 °C (lit.)[1][2][3][4][5][6]

Specific Gravity 0.834-0.838 at 20 °C[7]

Experimental Protocols
The accurate determination of physical properties is fundamental to chemical characterization.

The following sections detail the standard methodologies for measuring the boiling point and

density of a liquid organic compound such as 4-Penten-2-ol.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[8][9] A common and reliable method for determining the boiling point of small

quantities of liquid is the capillary tube method.[8][10]

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or MelTemp apparatus)[11]

Beaker

Clamps and stand
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Procedure:

Sample Preparation: A small amount (a few milliliters) of 4-Penten-2-ol is placed into the

small test tube.[9]

Capillary Insertion: A capillary tube, sealed at one end, is placed into the test tube with its

open end submerged in the liquid.[10]

Apparatus Setup: The test tube is securely attached to a thermometer, ensuring the bulb of

the thermometer is level with the liquid sample. This assembly is then immersed in a heating

bath (e.g., water or oil), making sure the liquid level in the test tube is below the bath's

surface.[10]

Heating: The bath is heated gently and stirred to ensure uniform temperature distribution.[12]

Observation: As the temperature rises, air trapped in the capillary tube will slowly escape.

Upon reaching the boiling point, the vapor pressure of the liquid will equal the atmospheric

pressure, resulting in a rapid and continuous stream of bubbles emerging from the capillary

tube.[8]

Measurement: The heat source is removed, and the bath is allowed to cool slowly. The

boiling point is recorded as the temperature at which the bubbling ceases and the liquid just

begins to enter the capillary tube.[8]

Determination of Density
Density is an intrinsic property of a substance, defined as its mass per unit volume.[13][14] For

a liquid like 4-Penten-2-ol, density can be determined with high accuracy using basic

laboratory equipment.

Apparatus:

Graduated cylinder (e.g., 10 mL or 25 mL)

Electronic balance (analytical or top-pan)

Procedure:
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Mass of Empty Cylinder: The mass of a clean, dry graduated cylinder is accurately measured

using an electronic balance and recorded.[15]

Volume Measurement: A specific volume of 4-Penten-2-ol is carefully added to the

graduated cylinder. The volume is read from the bottom of the meniscus to ensure accuracy.

[13][15]

Mass of Cylinder and Liquid: The graduated cylinder containing the liquid is reweighed, and

the combined mass is recorded.[15]

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

cylinder from the combined mass.[15] The density (ρ) is then calculated using the formula:

ρ = mass / volume[13]

Repeatability: To improve accuracy and precision, the procedure should be repeated multiple

times, and the average density should be calculated.[15][16]

Visualized Experimental Workflow
The following diagram illustrates the logical flow of the experimental procedures for determining

the boiling point and density of 4-Penten-2-ol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.benchchem.com/product/b1585244?utm_src=pdf-body
https://www.embibe.com/lab-experiments/determination-density-liquid/
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.embibe.com/lab-experiments/determination-density-liquid/
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.youtube.com/watch?v=m2P2DdfebiU
https://www.benchchem.com/product/b1585244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Physical Property Determination

Sample of 4-Penten-2-ol

Boiling Point Determination Density Determination

Place sample and inverted
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Observe for continuous
stream of bubbles

Record temperature when
liquid enters capillary upon cooling

Boiling Point

Weigh empty
graduated cylinder

Add known volume
of sample

Reweigh cylinder
with sample

Calculate Mass / Volume

Density

Click to download full resolution via product page

Caption: Workflow for determining the boiling point and density of 4-Penten-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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